Cas no 2229453-31-8 (1,1-difluoro-4-(2-nitroethyl)cyclohexane)

• Product Name: 1,1-difluoro-4-(2-nitroethyl)cyclohexane
• CAS No: 2229453-31-8
• MF: C₈H₁₃F₂NO₂
• MW: 193.19112944603
• CID: 5946316
• PubChem ID: 165845921
• Update Time: 2025-05-19

1,1-difluoro-4-(2-nitroethyl)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-4-(2-nitroethyl)cyclohexane
• 2229453-31-8
• EN300-1950454

• Inchi： 1S/C8H13F2NO2/c9-8(10)4-1-7(2-5-8)3-6-11(12)13/h7H,1-6H2
• InChI Key： IURYBBASAWYMKB-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC[N+](=O)[O-])CC1)F

Computed Properties

• Exact Mass: 193.09143498g/mol
• Monoisotopic Mass: 193.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 45.8Ų

Additional information on 1,1-difluoro-4-(2-nitroethyl)cyclohexane

Introduction to 1,1-difluoro-4-(2-nitroethyl)cyclohexane (CAS No: 2229453-31-8)

1,1-difluoro-4-(2-nitroethyl)cyclohexane, identified by its Chemical Abstracts Service (CAS) number 2229453-31-8, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of both fluorine and nitro functional groups, which contribute to its unique chemical properties and potential biological activities. The cyclohexane backbone provides a stable scaffold, while the substituents at the 1,1-difluoro and 4-(2-nitroethyl) positions introduce specific reactivity and interactions that make this molecule of considerable interest for drug discovery applications.

The structural features of 1,1-difluoro-4-(2-nitroethyl)cyclohexane are particularly noteworthy from a chemical perspective. The incorporation of two fluorine atoms at the 1-position enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Fluorine atoms are well-known for their ability to modulate pharmacokinetic properties, such as bioavailability and half-life, by influencing molecular interactions with biological targets. Additionally, the nitro group at the 2-nitroethyl position introduces polarity and electronic characteristics that can affect binding affinity and receptor specificity. This combination of structural elements makes 1,1-difluoro-4-(2-nitroethyl)cyclohexane a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorinated and nitro-substituted structures due to their demonstrated efficacy in modulating biological pathways. The pharmaceutical industry has increasingly leveraged these motifs to create molecules with enhanced pharmacological profiles. For instance, fluorinated analogs have been shown to improve drug stability against metabolic degradation, while nitro groups can serve as probes for understanding enzyme mechanisms or as pharmacophores in drug design. The study of 1,1-difluoro-4-(2-nitroethyl)cyclohexane falls within this broader context of rational drug design, where structural modifications are systematically explored to optimize therapeutic outcomes.

One of the most compelling aspects of 1,1-difluoro-4-(2-nitroethyl)cyclohexane is its potential as a building block for more complex drug candidates. Researchers have utilized similar scaffolds in the development of drugs targeting various diseases, including cancer, inflammation, and infectious disorders. The cyclohexane ring provides a rigid yet flexible framework that can be modified to interact with specific biological targets. For example, derivatives of this compound have been investigated for their ability to inhibit enzymes or bind to receptors with high selectivity. The presence of both fluorine and nitro groups allows for further functionalization, enabling chemists to fine-tune the properties of the molecule for desired biological effects.

The synthesis of 1,1-difluoro-4-(2-nitroethyl)cyclohexane presents unique challenges due to the sensitivity of the functional groups involved. However, advances in synthetic methodologies have made it increasingly feasible to produce such compounds with high purity and yield. Techniques such as transition-metal-catalyzed reactions and fluorous chemistry have been particularly valuable in constructing complex molecular architectures efficiently. These methods allow chemists to introduce fluorine atoms and nitro groups with precision, ensuring that the final product retains the desired structural features for biological evaluation.

From a biological standpoint, 1,1-difluoro-4-(2-nitroethyl)cyclohexane has shown promise in preclinical studies as a potential therapeutic agent. Initial investigations have revealed interesting interactions with various biological targets, suggesting multiple avenues for further exploration. For example, some studies indicate that derivatives of this compound may exhibit inhibitory activity against certain enzymes implicated in disease pathways. Additionally, the fluorinated nature of the molecule could enhance its interaction with proteins or nucleic acids, leading to novel mechanisms of action. These findings underscore the importance of 1,1-difluoro-4-(2-nitroethyl)cyclohexane as a starting point for developing new drugs with improved efficacy and selectivity.

The role of computational chemistry in studying 1,1-difluoro-4-(2-nitroethyl)cyclohexane cannot be overstated. Molecular modeling techniques have enabled researchers to predict how this compound might interact with biological targets at an atomic level. By simulating these interactions computationally, scientists can identify key binding sites and optimize the structure for better performance before conducting expensive wet-lab experiments. This approach has accelerated drug discovery pipelines significantly and has been instrumental in guiding the development of molecules like 1,1-difluoro-4-(2-nitroethyl)cyclohexane into lead compounds for further validation.

The future prospects for 1,1-difluoro-4-(2-nitroethyl)cyclohexane are bright given its unique structural features and potential biological activities. As research continues in medicinal chemistry and drug discovery，this compound is likely to play an important role in developing new therapies targeting various diseases. Its combination of lipophilicity-enhancing fluorine atoms and bioisosteric nitro groups makes it a versatile scaffold for innovation。The continued exploration of its pharmacological properties will be crucial in determining its place in future therapeutic strategies。